Cas no 685108-58-1 (N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide)

N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide is a specialized organic compound featuring a hydrazinecarboxamide functional group attached to a phenyl ring substituted with a 4-pentylcyclohexyl moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as an intermediate in the preparation of liquid crystals, pharmaceuticals, or agrochemicals. The pentylcyclohexyl group enhances solubility in nonpolar matrices, while the hydrazinecarboxamide moiety offers versatile reactivity for further functionalization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise structural control. The compound is typically handled under controlled conditions due to its reactive hydrazine component, necessitating proper storage and handling protocols.
N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide structure
685108-58-1 structure
Product Name:N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide
CAS No:685108-58-1
MF:
MW:
CID:4656951
Update Time:2025-08-02

N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide

N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide Pricemore >>

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Additional information on N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide

Comprehensive Overview of N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide (CAS No. 685108-58-1)

N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide (CAS No. 685108-58-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique hydrazinecarboxamide functional group, is often explored for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's pentylcyclohexylphenyl moiety contributes to its hydrophobic properties, making it a candidate for studies involving lipid membranes or hydrophobic interactions in biological systems. In recent years, the demand for N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide has increased due to its potential role in developing novel therapeutic agents, particularly in oncology and neurodegenerative disease research. Its CAS No. 685108-58-1 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the trending topics associated with this compound is its application in small-molecule inhibitors. With the rise of personalized medicine, researchers are investigating how hydrazinecarboxamide derivatives can be tailored to modulate specific enzymatic pathways. For instance, questions like "How does N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide interact with kinase proteins?" are commonly explored in forums and research papers. This aligns with the broader interest in targeted drug delivery systems and precision medicine.

From a synthetic chemistry perspective, the compound's cyclohexylphenyl backbone offers stability under various reaction conditions, making it a valuable intermediate in multi-step syntheses. Laboratories focusing on high-throughput screening often include CAS No. 685108-58-1 in their compound libraries due to its structural diversity. Additionally, its potential as a fluorescence probe or molecular sensor is under investigation, addressing the need for advanced diagnostic tools in biomedical imaging.

Environmental and safety considerations are also critical when discussing N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide. While not classified as hazardous, proper handling protocols are emphasized in Material Safety Data Sheets (MSDS). The compound's biodegradability and ecological impact are subjects of ongoing research, especially as industries move toward green chemistry principles. Searches related to "sustainable synthesis of hydrazinecarboxamide derivatives" highlight this growing concern among chemists.

In summary, N-4-(4-Pentylcyclohexyl)phenyl-1-hydrazinecarboxamide (CAS No. 685108-58-1) represents a versatile and promising compound in modern scientific research. Its applications span from drug development to material science, driven by its adaptable chemical structure. As interest in small-molecule therapeutics and functional materials continues to rise, this compound is poised to play a pivotal role in future innovations.

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